Cas no 628330-60-9 (1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]-)

1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]- structure
628330-60-9 structure
Product Name:1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]-
CAS No:628330-60-9
MF:C16H19F3N2O
MW:312.330074548721
CID:1640644
Update Time:2024-09-12

1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-propanol, 3-propyl-1-[4-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C16H19F3N2O/c1-2-4-15-12(5-3-10-22)11-21(20-15)14-8-6-13(7-9-14)16(17,18)19/h6-9,11,22H,2-5,10H2,1H3
    • InChI Key: BAWDIMSYNMLDEZ-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C(C(F)(F)F)C=C2)C=C(CCCO)C(CCC)=N1

Computed Properties

  • Exact Mass: 312.14507

Experimental Properties

  • Density: 1.20±0.1 g/cm3(Predicted)
  • Boiling Point: 394.7±42.0 °C(Predicted)
  • PSA: 38.05
  • pka: 15.00±0.10(Predicted)
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